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Compound of Interest

Compound Name:
N-(tert-Butoxycarbonyl)-L-

cyclohexylglycine

Cat. No.: B558347 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like N-(tert-Butoxycarbonyl)-L-cyclohexylglycine are

paramount for ensuring laboratory safety and environmental protection. This guide provides

detailed procedures for the safe disposal of this compound, adhering to standard laboratory

safety protocols.

Immediate Safety and Handling
Before handling N-(tert-Butoxycarbonyl)-L-cyclohexylglycine, it is crucial to be familiar with

its properties and the necessary safety precautions. While some safety data sheets (SDS) for

similar compounds indicate it is not classified as a hazardous substance, others suggest

potential hazards, making it prudent to handle it with care.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling this compound. This includes:

Eye Protection: Tightly fitting safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves, such as rubber gloves.[4]

Body Protection: A lab coat or other protective clothing to prevent skin contact.[2][3]

Respiratory Protection: In case of dust generation, use a respirator.[3]
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In Case of Accidental Exposure:

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

with plenty of water.[4] If irritation occurs, seek medical attention.[4]

Eye Contact: Rinse cautiously with water for several minutes. If wearing contact lenses,

remove them if it is easy to do so and continue rinsing.[4] If eye irritation persists, seek

medical attention.[4]

Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for

breathing. If the person feels unwell, seek medical advice.[4]

Ingestion: Rinse the mouth with water and seek medical attention. Do not induce vomiting.[1]

Accidental Release and Spill Cleanup
In the event of a spill, follow these steps to ensure safe cleanup and containment:

Evacuate and Ventilate: Keep unnecessary personnel away from the spill area and ensure

adequate ventilation.

Containment: Prevent the spilled material from entering drains or waterways.[4]

Cleanup: For solid spills, carefully sweep or scoop the material to avoid creating dust.[2]

Place the collected material into a suitable, labeled, and airtight container for disposal.[2][4]

Disposal Protocol for N-(tert-Butoxycarbonyl)-L-
cyclohexylglycine
The primary method for the disposal of N-(tert-Butoxycarbonyl)-L-cyclohexylglycine is to

treat it as chemical waste and entrust it to a licensed waste disposal company. Always adhere

to local, state, and federal regulations for chemical waste disposal.

Step-by-Step Disposal Procedure:

Waste Collection:
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Place waste N-(tert-Butoxycarbonyl)-L-cyclohexylglycine in a clearly labeled, sealed

container.

Do not mix with other incompatible wastes. Incompatible materials include strong oxidizing

agents.[1]

Storage:

Store the waste container in a cool, dark, and well-ventilated area, away from incompatible

materials.[4]

Professional Disposal:

Arrange for the collection of the chemical waste by a licensed and certified waste disposal

service.

Provide the disposal company with a copy of the Safety Data Sheet (SDS) for the

compound.

Chemical and Physical Properties
The following table summarizes key quantitative data for N-(tert-Butoxycarbonyl)-L-
cyclohexylglycine and related compounds.

Property Value Source

Chemical Formula C₁₃H₂₃NO₄ [5]

Appearance White solid/powder [6]

Storage Conditions
Cool, dark, and well-ventilated

place
[1][4]

Incompatible Materials Strong oxidizing agents [1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-(tert-
Butoxycarbonyl)-L-cyclohexylglycine.
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Caption: Disposal workflow for N-(tert-Butoxycarbonyl)-L-cyclohexylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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